![molecular formula C13H12N4OS B4439267 1-(1-methyl-1H-indol-3-yl)-2-(4H-1,2,4-triazol-3-ylthio)ethanone](/img/structure/B4439267.png)
1-(1-methyl-1H-indol-3-yl)-2-(4H-1,2,4-triazol-3-ylthio)ethanone
Overview
Description
1-(1-methyl-1H-indol-3-yl)-2-(4H-1,2,4-triazol-3-ylthio)ethanone, also known as MIPT or 4-HO-MiPT, is a synthetic compound that belongs to the tryptamine class of drugs. It is a psychedelic substance that is known to induce altered states of consciousness, including hallucinations and altered perceptions. MIPT has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
1-(1-methyl-1H-indol-3-yl)-2-(4H-1,2,4-triazol-3-ylthio)ethanone acts as a partial agonist at the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. It also has affinity for other serotonin receptors, including 5-HT1A and 5-HT2C. 1-(1-methyl-1H-indol-3-yl)-2-(4H-1,2,4-triazol-3-ylthio)ethanone has been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
1-(1-methyl-1H-indol-3-yl)-2-(4H-1,2,4-triazol-3-ylthio)ethanone has been shown to induce altered states of consciousness, including hallucinations and altered perceptions. It has also been shown to increase heart rate, blood pressure, and body temperature. 1-(1-methyl-1H-indol-3-yl)-2-(4H-1,2,4-triazol-3-ylthio)ethanone has been shown to have a short duration of action, with effects lasting for several hours.
Advantages and Limitations for Lab Experiments
1-(1-methyl-1H-indol-3-yl)-2-(4H-1,2,4-triazol-3-ylthio)ethanone has been used in scientific research to study its effects on the central nervous system and its potential therapeutic applications. Its short duration of action and psychoactive effects make it a useful tool for studying the mechanisms of action of psychedelic substances. However, its psychoactive effects may limit its use in certain types of research.
Future Directions
1-(1-methyl-1H-indol-3-yl)-2-(4H-1,2,4-triazol-3-ylthio)ethanone has potential therapeutic applications in the treatment of mood disorders, anxiety, and addiction. Further research is needed to fully understand its mechanism of action and potential therapeutic benefits. Additionally, more research is needed to explore the safety and potential side effects of 1-(1-methyl-1H-indol-3-yl)-2-(4H-1,2,4-triazol-3-ylthio)ethanone.
Scientific Research Applications
1-(1-methyl-1H-indol-3-yl)-2-(4H-1,2,4-triazol-3-ylthio)ethanone has been used in scientific research to study its effects on the central nervous system and its potential therapeutic applications. Studies have shown that 1-(1-methyl-1H-indol-3-yl)-2-(4H-1,2,4-triazol-3-ylthio)ethanone acts as a partial agonist at the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. 1-(1-methyl-1H-indol-3-yl)-2-(4H-1,2,4-triazol-3-ylthio)ethanone has also been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its psychoactive effects.
properties
IUPAC Name |
1-(1-methylindol-3-yl)-2-(1H-1,2,4-triazol-5-ylsulfanyl)ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N4OS/c1-17-6-10(9-4-2-3-5-11(9)17)12(18)7-19-13-14-8-15-16-13/h2-6,8H,7H2,1H3,(H,14,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCWWMMYHPPBEMV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C2=CC=CC=C21)C(=O)CSC3=NC=NN3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.